Cas no 81903-80-2 (3,4-Dibromobenzenesulfonyl Chloride)

3,4-Dibromobenzenesulfonyl Chloride structure
81903-80-2 structure
Product name:3,4-Dibromobenzenesulfonyl Chloride
CAS No:81903-80-2
MF:C6H3O2SClBr2
Molecular Weight:334.41282
MDL:MFCD00060709
CID:720273
PubChem ID:2758032

3,4-Dibromobenzenesulfonyl Chloride Properties

Names and Identifiers

    • Benzenesulfonylchloride, 3,4-dibromo-
    • 3,4-Dibromobenzenesulfonyl chloride
    • 3,4-Dibrom-benzolsulfonylchlorid
    • 3,4-dibromo-benzenesulfonyl chloride
    • 3,4-dibromophenylsulfonic acid chloride
    • 3,4-dibromophenylsulfonyl chloride
    • Benzenesulfonylchloride,3,4-dibromo
    • GS3110
    • CS-0359662
    • AKOS000140834
    • MFCD00060709
    • PBCQAUMKUSTMJD-UHFFFAOYSA-N
    • A840215
    • 3,4-dibromobenzene-1-sulfonyl chloride
    • BS-42328
    • FT-0676338
    • 1-(3,4-DICHLOROPHENYL)-3-DIMETHYLAMINO-1-PROPANONEHCL
    • 3,4-DIBROMOBENZENESULFONYLCHLORIDE
    • DTXSID20374139
    • Benzenesulfonyl chloride, 3,4-dibromo-
    • 81903-80-2
    • SCHEMBL3194901
    • DB-021847
    • 3,4-Dibromobenzenesulfonyl Chloride
    • MDL: MFCD00060709
    • Inchi: InChI=1S/C6H3Br2ClO2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H
    • InChIKey: PBCQAUMKUSTMJD-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)Br)Br

Computed Properties

  • 精确分子量: 331.79100
  • 同位素质量: 331.79090g/mol
  • Isotope Atom Count: 0
  • 氢键供体数量: 0
  • 氢键受体数量: 2
  • 重原子数量: 12
  • 可旋转化学键数量: 1
  • 复杂度: 249
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • XLogP3: 3.3
  • 拓扑分子极性表面积: 42.5Ų

Experimental Properties

  • Melting Point: 34 °C
  • PSA: 42.52000
  • LogP: 4.21990

3,4-Dibromobenzenesulfonyl Chloride Security Information

  • Hazardous Material transportation number:UN 3261
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39
  • Dangerous Mark: C
  • Risk Phrases:R34
  • HazardClass:MOISTURE SENSITIVE, CORROSIVE

3,4-Dibromobenzenesulfonyl Chloride Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4-Dibromobenzenesulfonyl Chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1234993-5g
Benzenesulfonylchloride, 3,4-dibromo-
81903-80-2 95%
5g
$175 2024-06-07
TRC
D010210-250mg
3,4-Dibromobenzenesulfonyl Chloride
81903-80-2
250mg
$ 45.00 2022-06-06
eNovation Chemicals LLC
Y1234993-25g
Benzenesulfonylchloride, 3,4-dibromo-
81903-80-2 95%
25g
$385 2023-09-04
Fluorochem
018498-5g
3,4-Dibromobenzenesulfonyl chloride
81903-80-2 97%
5g
£20.00 2022-02-28
Fluorochem
018498-1g
3,4-Dibromobenzenesulfonyl chloride
81903-80-2 97%
1g
£10.00 2022-02-28
1PlusChem
1P0050EG-5g
Benzenesulfonylchloride, 3,4-dibromo-
81903-80-2 95%
5g
$101.00 2025-02-21
abcr
AB149882-25g
3,4-Dibromobenzenesulfonyl chloride, 97%; .
81903-80-2 97%
25g
€770.70 2025-02-19
eNovation Chemicals LLC
Y1234993-5g
Benzenesulfonylchloride, 3,4-dibromo-
81903-80-2 95%
5g
$180 2025-02-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
004568-1g
3,4-Dibromobenzenesulfonyl chloride
81903-80-2
1g
306CNY 2021-05-08
A2B Chem LLC
AC33000-5g
Benzenesulfonylchloride, 3,4-dibromo-
81903-80-2 95%
5g
$82.00 2024-04-19
Recommended suppliers
Amadis Chemical Company Limited
(CAS:81903-80-2)3,4-Dibromobenzenesulfonyl Chloride
A840215
Purity:99%
Quantity:25g
Price ($):457.0